Cas no 1210515-53-9 (ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate)

• Product Name: ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate
• CAS No: 1210515-53-9
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 5759814
• PubChem ID: 45561862
• Update Time: 2025-05-26

ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[1-(4-methoxyphenyl)cyclopentyl]methylamino]-4-oxobutanoate
• VU0522535-1
• 1210515-53-9
• ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate
• SR-01000925268-1
• AKOS024520924
• F5832-0154
• SR-01000925268
• ethyl 4-(((1-(4-methoxyphenyl)cyclopentyl)methyl)amino)-4-oxobutanoate

• Inchi： 1S/C19H27NO4/c1-3-24-18(22)11-10-17(21)20-14-19(12-4-5-13-19)15-6-8-16(23-2)9-7-15/h6-9H,3-5,10-14H2,1-2H3,(H,20,21)
• InChI Key： QMRSJIRVUWIRCO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CNC(CCC(=O)OCC)=O)CCCC1

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate

Comprehensive Overview of Ethyl 3-({[1-(4-Methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate (CAS No. 1210515-53-9)

Ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate, identified by its CAS No. 1210515-53-9, is a specialized organic compound with a unique structural framework. This ester-carbamate hybrid has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The compound features a cyclopentyl core substituted with a 4-methoxyphenyl group and a carbamoylpropanoate side chain, offering a balance of lipophilicity and reactivity. Its molecular design aligns with modern trends in drug discovery, where multifunctional scaffolds are increasingly sought after for targeted applications.

In recent years, the demand for custom synthesis intermediates like ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers frequently inquire about its synthetic routes, purity specifications, and scalability—topics that dominate academic and industrial discussions. The compound’s methoxy aromatic moiety is particularly noteworthy, as such groups are often linked to enhanced bioavailability and metabolic stability in drug candidates, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a technical perspective, CAS No. 1210515-53-9 exemplifies the growing interest in cyclopentane-based architectures, which are prized for their conformational flexibility and low toxicity profiles. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common user queries about quality control protocols. Furthermore, its ethyl ester group provides a handle for further derivatization, making it a valuable building block for combinatorial chemistry libraries—a strategy widely adopted in high-throughput screening campaigns.

The compound’s relevance extends to green chemistry initiatives, where users often search for eco-friendly synthesis methods or solvent alternatives. Recent publications highlight the use of catalytic processes to optimize the production of similar structures, reducing waste and energy consumption. This aligns with broader industry shifts toward sustainable manufacturing, a key concern for regulatory bodies and environmentally conscious stakeholders.

In summary, ethyl 3-({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)propanoate represents a compelling case study in modern chemical innovation. Its structural features and functional adaptability position it as a critical tool for researchers exploring next-generation bioactive molecules, while its synthesis and applications reflect contemporary priorities in scientific efficiency and environmental responsibility.